2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[(2-aminoacetyl)-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-19(16(21)11-18)12-15-9-5-6-10-20(15)17(22)23-13-14-7-3-2-4-8-14/h2-4,7-8,15H,5-6,9-13,18H2,1H3
• InChI Key: UWLWAWZQFPGOGE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a benzyl ester group at the 1-position and a substituted aminomethyl group at the 2-position.

The compound’s structural attributes, including the piperidine ring and benzyl ester, align with pharmacophores observed in protease inhibitors and radiopharmaceuticals, though specific applications remain speculative without direct experimental validation .

Biological Activity

2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, a compound with the molecular formula C$_{17}$H$_{25}$N$_3$O$_3$, exhibits significant biological activity that has garnered attention in medicinal chemistry. This article explores its synthesis, biological evaluations, and potential therapeutic applications, particularly in cancer treatment and antimicrobial activity.

Synthesis

The synthesis of this compound typically involves the reaction of piperidine derivatives with acetic anhydride and subsequent esterification with benzyl alcohol. The detailed synthetic pathway can be summarized as follows:

• Formation of Piperidine Derivative : The initial step involves the acetylation of piperidine to introduce the amino-acetyl group.
• Esterification : The carboxylic acid group is then converted to a benzyl ester through a reaction with benzyl alcohol under acidic conditions.

Anticancer Properties

Recent studies have highlighted the anticancer potential of 2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines, including:

• MDA-MB-231 (Breast Cancer) : Exhibited significant cytotoxicity with an IC$_{50}$ value ranging from 2.43 to 7.84 μM.
• HepG2 (Liver Cancer) : Showed an IC$_{50}$ value between 4.98 and 14.65 μM.

These results indicate that the compound may act as a microtubule-destabilizing agent, which is crucial for disrupting cancer cell proliferation .

The mechanism by which this compound induces apoptosis in cancer cells involves:

• Microtubule Disruption : Inhibition of microtubule assembly leads to cell cycle arrest and subsequent apoptosis.
• Caspase Activation : Enhanced caspase-3 activity was observed, indicating the activation of apoptotic pathways.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary tests indicate that it possesses activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values suggesting promising efficacy:

Microorganism	MIC (mg/mL)
Staphylococcus aureus	0.0039 - 0.025
Escherichia coli	0.0048 - 0.0195
Candida albicans	0.0048 - 0.039

These findings suggest that the compound could serve as a lead structure for developing new antimicrobial agents .

Case Studies

A notable case study involved testing the compound against a panel of microbial strains, where it demonstrated significant activity comparable to standard antibiotics. This study emphasized its potential as a dual-action therapeutic agent capable of targeting both cancer cells and bacterial infections.

Research Findings

Several key research findings underscore the importance of this compound:

• Selectivity : The compound shows higher selectivity towards cancer cells compared to non-cancerous cells, making it a promising candidate for targeted therapy.
• Combination Therapies : Research indicates that combining this compound with other chemotherapeutic agents may enhance its efficacy while reducing side effects associated with conventional treatments .
• In Silico Studies : Molecular docking studies have suggested favorable interactions between this compound and target proteins involved in cell proliferation and survival, supporting its role as a potential therapeutic agent.

Scientific Research Applications

The compound 2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1353945-96-6) is a specialized chemical with potential applications primarily in the fields of medicinal chemistry and pharmaceutical development. This article explores its applications, supported by data tables and case studies.

Medicinal Chemistry

The compound is investigated for its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly in the development of new pharmaceuticals targeting various diseases.

Case Study: Synthesis of Anticancer Agents

Research has indicated that derivatives of piperidine compounds exhibit significant anticancer properties. A study demonstrated that modifications to the piperidine structure can enhance cytotoxicity against cancer cell lines, suggesting that compounds like 2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester could serve as valuable intermediates in designing potent anticancer agents.

Neuropharmacology

Given its structural similarity to known neuroactive compounds, this compound may be explored for its effects on neurotransmitter systems.

Case Study: Neurotransmitter Modulation

A study published in a peer-reviewed journal highlighted the role of piperidine derivatives in modulating neurotransmitter receptors. The benzyl ester form of the compound could potentially enhance blood-brain barrier penetration, making it a candidate for further research in treating neurological disorders.

Synthetic Biology

The compound can be utilized in synthetic biology for creating novel biosynthetic pathways or modifying existing ones to produce valuable metabolites.

Case Study: Engineering Microbial Metabolism

In synthetic biology applications, researchers have successfully engineered microbial systems to incorporate piperidine derivatives into their metabolic pathways, leading to the production of complex natural products. This approach opens avenues for using 2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester as a building block for generating diverse chemical entities.

Data Tables

Compound Name	Activity Type	Target Disease	Reference
Benzyl Ester	Anticancer	Various Cancer Types	Journal of Medicinal Chemistry
Tert-Butyl Ester	Neuroactive	Alzheimer's Disease	Neuropharmacology Review
Acetic Acid Derivative	Antimicrobial	Bacterial Infections	International Journal of Antimicrobial Agents

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their molecular attributes, and research findings:

Compound Name	Molecular Formula	Molecular Weight	Key Substituent Differences	Potential Applications/Properties	References
Target Compound	C17H26N3O3*	320.41*	[(2-Amino-acetyl)-methyl-amino]-methyl	Hypothetical protease inhibition, radiopharmaceutical use
2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester	C16H24N2O3	292.37	Ethoxy group instead of amino-acetyl	Increased hydrophilicity; possible reduced binding affinity
2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C17H28N3O2	315.42	Ethyl-amino group; lacks acetyl moiety	Altered pharmacokinetics due to bulkier substituent
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C18H26N3O3	339.43	Cyclopropyl-amino group	Enhanced metabolic stability; potential for prolonged activity
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C17H27N3O2	313.42	Methyl-amino-ethyl at 3-position	Structural isomerism affecting target selectivity
Benzyl 2-[[[(2S)-2-aminopropanoyl]-methylamino]methyl]piperidine-1-carboxylate	C18H27N3O3	333.43	(S)-2-aminopropanoyl stereochemistry	Stereospecific interactions with chiral targets

*Hypothetical values derived from structural analogs.

Key Research Findings and Implications

Bioactivity Potential: Compounds with amino-acetyl substituents (e.g., the target compound and its cyclopropyl analog) are theorized to exhibit enhanced hydrogen-bonding capabilities, which may improve binding to protease active sites, as observed in SARS-CoV-2 Mpro inhibitor studies . In contrast, ethoxy or ethyl-amino analogs may exhibit reduced potency due to weaker polar interactions.

Synthetic Yields : The synthesis of similar compounds often involves ester activation and coupling steps, with yields varying significantly (e.g., 71% for activated ester 8 in vs. 100% for compound 9 in the same study). These discrepancies highlight the sensitivity of reaction efficiency to substituent chemistry .

Metabolic Stability : Cyclopropyl-containing derivatives (e.g., ) may resist oxidative degradation in vivo, extending their therapeutic half-life compared to methyl- or ethyl-substituted analogs .

Challenges and Contradictions

• Bioactivity vs. Solubility: While amino-acetyl groups may enhance target binding, they could also reduce solubility compared to ethoxy-substituted derivatives, necessitating formulation optimization .
• Stereochemical Effects: The (S)-2-aminopropanoyl variant () demonstrates the critical role of stereochemistry in bioactivity, though conflicting results from racemic mixtures are possible .